Cas no 1354704-99-6 (2-Ethyl-4-ethynyl-2H-pyrazole-3-carboxylic acid)

2-Ethyl-4-ethynyl-2H-pyrazole-3-carboxylic acid is a heterocyclic compound featuring a pyrazole core functionalized with an ethyl group at the 2-position and an ethynyl group at the 4-position, along with a carboxylic acid moiety at the 3-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. The ethynyl group enables click chemistry modifications, while the carboxylic acid allows for further derivatization via esterification or amidation. Its rigid pyrazole scaffold contributes to stability and potential bioactivity, making it valuable in medicinal chemistry for designing enzyme inhibitors or receptor modulators. The compound is typically handled under controlled conditions due to its reactive functional groups.

2-Ethyl-4-ethynyl-2H-pyrazole-3-carboxylic acid structure

1354704-99-6 structure

Product Name:2-Ethyl-4-ethynyl-2H-pyrazole-3-carboxylic acid

CAS No:1354704-99-6

MF:C₈H₈N₂O₂

MW:164.161321640015

CID:5159513

Update Time:2026-03-04

2-Ethyl-4-ethynyl-2H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Ethyl-4-ethynyl-2H-pyrazole-3-carboxylic acid
- 1-Ethyl-4-ethynyl-1H-pyrazole-5-carboxylic acid
- Inchi： 1S/C8H8N2O2/c1-3-6-5-9-10(4-2)7(6)8(11)12/h1,5H,4H2,2H3,(H,11,12)
- InChI Key： HUCVUEHYNWDTGR-UHFFFAOYSA-N
- SMILES： N1(CC)C(C(O)=O)=C(C#C)C=N1

2-Ethyl-4-ethynyl-2H-pyrazole-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM499506-1g	1-Ethyl-4-ethynyl-1H-pyrazole-5-carboxylicacid	1354704-99-6	97%	1g	$450	2022-06-13
Ambeed	A338065-1g	1-Ethyl-4-ethynyl-1H-pyrazole-5-carboxylic acid	1354704-99-6	97%	1g	$1825.0	2024-04-24